Cas no 1023595-17-6 ((1H-indazol-4-yl)boronic acid)

(1H-Indazol-4-yl)boronic acid is a heterocyclic boronic acid derivative widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its indazole core and boronic acid functional group enable efficient palladium-catalyzed aryl-aryl bond formation, making it valuable in pharmaceutical and materials science research. The compound exhibits good stability under standard handling conditions and demonstrates high reactivity with various aryl halides, facilitating the synthesis of complex biaryl structures. Its compatibility with diverse reaction conditions and functional groups enhances its utility in medicinal chemistry for constructing drug-like scaffolds. Proper storage under inert conditions is recommended to maintain its reactivity and shelf life.
(1H-indazol-4-yl)boronic acid structure
(1H-indazol-4-yl)boronic acid structure
Product Name:(1H-indazol-4-yl)boronic acid
CAS No:1023595-17-6
MF:C7H7BN2O2
MW:161.953681230545
MDL:MFCD09878901
CID:840074
PubChem ID:44118310
Update Time:2025-08-04

(1H-indazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (1H-Indazol-4-yl)boronic acid
    • 1H-indazol-4-yl-4-boronic acid
    • 1H-Indazole-4-boronic acid
    • 1H-Indazole-4-boronic-acid
    • Indazole-4-boronic acid
    • INDAZOLE-4-BORONIC ACID HYDROCHLORIDE
    • 1H-indazol-4-ylboronic acid
    • Indazol-4-ylboronic acid hydrochloride
    • 4-Borono-1H-indazole
    • 1H-indazol-4-boronic acid
    • 1H-indazole-4-boronic aci...
    • 1H-indazol-4-yl-4-ylboronic acid
    • Boronic acid, B-1H-indazol-4-yl-
    • indazole-4-boronic acid, hydrochloride
    • 4-Borono-1H-indazole hydrochloride
    • 1H-Indazole-4-boronic acid hydrochloride
    • BGZZJZIZRARGGZ-UHFFFAOYSA-N
    • BCP13902
    • BBL103559
    • ANW-
    • DTXSID50656834
    • EN300-147710
    • STL557369
    • AKOS005258550
    • DB-058803
    • 1023595-17-6
    • HM-0021
    • SCHEMBL87679
    • (1H-Indazol-4-yl)boronicacid
    • PD118446
    • MFCD11054042
    • PB20443
    • SY023422
    • J-500182
    • CS-D0846
    • 1H-Indazole-4-boronic acid;1H-indazole-4-boronic acid
    • MFCD09878901
    • NCGC00249526-01
    • Z1198235669
    • I1040
    • (1H-indazol-4-yl)boronic acid
    • MDL: MFCD09878901
    • Inchi: 1S/C7H7BN2O2/c11-8(12)6-2-1-3-7-5(6)4-9-10-7/h1-4,11-12H,(H,9,10)
    • InChI Key: BGZZJZIZRARGGZ-UHFFFAOYSA-N
    • SMILES: OB(C1=CC=CC2=C1C=NN2)O

Computed Properties

  • Exact Mass: 162.06000
  • Monoisotopic Mass: 162.0600576 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.1
  • Molecular Weight: 161.96

Experimental Properties

  • Color/Form: No data available
  • Density: 1.423
  • Melting Point: 173-177 °C
  • Boiling Point: 457°C at 760 mmHg
  • Flash Point: No data available
  • PSA: 69.14000
  • LogP: -0.75730
  • Vapor Pressure: No data available

(1H-indazol-4-yl)boronic acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

(1H-indazol-4-yl)boronic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on (1H-indazol-4-yl)boronic acid

Comprehensive Overview of (1H-indazol-4-yl)boronic acid (CAS No. 1023595-17-6): Properties, Applications, and Industry Insights

(1H-indazol-4-yl)boronic acid (CAS No. 1023595-17-6) is a specialized boronic acid derivative widely recognized for its pivotal role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern pharmaceutical and materials science research. This compound, featuring an indazole core coupled with a boronic acid functional group, exhibits unique reactivity and stability, making it indispensable for synthesizing complex heterocyclic frameworks. Its molecular formula, C7H7BN2O2, and precise structural attributes have garnered significant attention in drug discovery and organic electronics.

In recent years, the demand for (1H-indazol-4-yl)boronic acid has surged due to its applications in designing kinase inhibitors and anticancer agents. Researchers frequently search for "boronic acid building blocks" or "indazole derivatives in medicinal chemistry," reflecting its relevance in targeting diseases like cancer and inflammatory disorders. The compound’s ability to form stable covalent bonds with biomolecules aligns with the growing interest in proteolysis-targeting chimeras (PROTACs) and covalent drug design, two trending topics in biopharma.

From a synthetic perspective, 1023595-17-6 serves as a versatile intermediate for constructing aryl-aryl linkages, a critical step in developing OLED materials and agrochemicals. Its compatibility with palladium-catalyzed reactions and tolerance to diverse functional groups make it a favorite among chemists exploring "green chemistry" and "sustainable synthesis." These keywords dominate academic and industrial discourse, emphasizing efficiency and environmental safety.

Quality control of (1H-indazol-4-yl)boronic acid is another hot topic, with users often inquiring about "HPLC purity standards" or "storage conditions for boronic acids." Proper handling under inert atmospheres and protection from moisture are essential to maintain its reactivity. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to verify its structural integrity, ensuring reproducibility in downstream applications.

The compound’s commercial availability and scalability further drive its adoption. Suppliers highlight "custom synthesis of indazole boronic acids" and "bulk quantities for R&D" to cater to diverse needs. As the pharmaceutical industry shifts toward fragment-based drug discovery, the demand for such high-value intermediates is projected to grow exponentially, solidifying 1023595-17-6 as a staple in chemical inventories.

In summary, (1H-indazol-4-yl)boronic acid (CAS No. 1023595-17-6) bridges cutting-edge science and industrial innovation. Its multifaceted applications—from biopharma to advanced materials—coupled with rising interest in targeted therapies and catalysis, position it as a compound of enduring significance. Ongoing research and technological advancements will likely unlock further potentials, reinforcing its status as a molecular keystone in synthetic chemistry.

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